(S)-N,N-Dimethylpiperidin-3-amine

• IUPAC Name: (3S)-N,N-dimethylpiperidin-3-amine
• InChI: InChI=1S/C7H16N2/c1-9(2)7-4-3-5-8-6-7/h7-8H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key: NMGVIZJUIPNHLI-ZETCQYMHSA-N
• Canonical SMILES: CN(C)C1CCCNC1
• Isomeric SMILES: CN(C)[C@H]1CCCNC1
• Molecular Formula: C7H16N2
• Molecular Weight: 128.22 g/mol

Description

(S)-N,N-Dimethylpiperidin-3-amine, also known as DMPP, is a chemical compound that has been widely used in scientific research due to its unique properties. DMPP is a tertiary amine that belongs to the piperidine family and has a molecular weight of 142.24 g/mol. This compound has been used in various studies to investigate its mechanism of action and its potential applications in the field of biochemistry and physiology.

Scientific Research Applications

• Corrosion Inhibition Properties Research by Babić-Samardžija, Khaled, and Hackerman (2005) investigated N-heterocyclic amines, including derivatives of piperidine, for their potential as corrosion inhibitors for iron in perchloric acid. Their findings indicated effective suppression of both cathodic and anodic processes of iron corrosion, primarily through adsorption on the surface following a Langmuir adsorption isotherm (Babić-Samardžija, Khaled, & Hackerman, 2005).

• Polymer Chemistry and Material Science Mochizuki, Teranishi, and Ueda (1995) demonstrated the use of an amine photogenerator, which includes a derivative of dimethylpiperidine, in the synthesis of a novel photosensitive polyimide precursor. This compound showed effective isomerization from polyisoimide to polyimide, indicating its utility in material science, particularly in the development of photosensitive resins (Mochizuki, Teranishi, & Ueda, 1995).

• Chemical Synthesis and Reaction Mechanisms Katritzky et al. (1997) explored the reaction of aliphatic amines, including N,N-dimethyl derivatives, with formic acid. Their study provides insights into the reactivity and chemical pathways of these amines, contributing to a deeper understanding of organic synthesis and reaction mechanisms (Katritzky et al., 1997).

• Development of Biodegradable Polymers Lynn and Langer (2000) conducted research on the synthesis and characterization of poly(β-amino esters), utilizing N,N-dimethylethylenediamine and derivatives for polymerization. Their work contributes to the development of biodegradable polymers, particularly in the context of drug delivery and biomedical applications (Lynn & Langer, 2000).

• Environmental Applications Tailor, Ahmadalinezhad, and Sayari (2014) investigated the use of tertiary amine-containing materials, including N,N-dimethyl derivatives, for the selective adsorption of SO2. Their findings are significant for environmental applications, particularly in the context of reducing air pollution and improving air quality (Tailor, Ahmadalinezhad, & Sayari, 2014).

• Catalytic Applications in Organic Synthesis Vidal-Ferran et al. (1998) demonstrated the high catalytic activity of chiral amino alcohol ligands, including those derived from dimethylpiperidine, anchored to polystyrene resins. This research has implications for enantioselective catalysis in organic synthesis, particularly in the addition reactions of diethylzinc to aldehydes (Vidal-Ferran et al., 1998).

Synthesis routes and methods

Procedure details

A mixture of 1-benzyl-3-dimethylaminopiperidine and 0.5 g. of 10 percent palladium on carbon in 100 ml. of methanol was heated to ca. 56°C. and shaken under ca. 40 psi of hydrogen until uptake ceased. The catalyst was filtered, and the solvent distilled at atmospheric pressure. Distillation of the residue afforded 3-dimethylaminopiperidine, b.p. 87°-89°C./28 mm.